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Compound of Interest

Compound Name: p-Tolyl octanoate

Cat. No.: B1582236

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of p-
tolyl octanoate, also known as p-cresyl octanoate. The information is curated for professionals
in research and development who require precise data for modeling, formulation, and quality
control. This document details the boiling point and density of the compound, outlines the
standardized experimental methodologies for their determination, and presents a logical
workflow for its synthesis.

Core Physical Properties

p-Tolyl octanoate (CAS No. 59558-23-5) is a fatty acid ester with applications in the flavor and
fragrance industry.[1][2] Accurate knowledge of its physical properties is essential for its
application and for safety and handling procedures.

The quantitative physical properties of p-tolyl octanoate are summarized in the table below.
The data is aggregated from various chemical databases and suppliers.
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Physical Property Value Conditions
Boiling Point 250 °C @ 760 mmHg
175 °C @ 12 mmHg

Density 0.95 g/mL General
0.955 - 0.963 g/mL @ 20 °C

0.954 - 0.962 g/mL @ 25°C

0.952 - 0.960 g/mL Not Specified

0.953 - 0.968 g/mL @ 20°C

Data compiled from multiple sources.[1][2][3][4][5][6][7]

Experimental Protocols

While specific experimental reports for p-tolyl octanoate are not publicly detailed, the following
sections describe standard methodologies that are broadly accepted for determining the boiling
point and density of liquid organic compounds like p-tolyl octanoate.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a pure compound, the boiling point is a characteristic constant at a given
pressure.

Methodology: Capillary Method (Thiele Tube)

A common and effective method for determining the boiling point of small quantities of a liquid
is the capillary tube method, often carried out in a Thiele tube to ensure uniform heating.

e Preparation: A small amount (a few milliliters) of p-tolyl octanoate is placed in a fusion tube.
A capillary tube, sealed at one end, is inverted and placed inside the fusion tube containing
the sample.[1]

e Apparatus Setup: The fusion tube is attached to a thermometer, ensuring the sample and the
thermometer bulb are at the same level. This assembly is then placed in a Thiele tube
containing a high-boiling point liquid (e.g., mineral oil or silicone oil).
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e Heating: The Thiele tube is heated slowly and gently.[1] As the temperature rises, the air
trapped in the capillary tube expands and escapes as a slow stream of bubbles.

o Observation: Upon further heating, the vapor of the p-tolyl octanoate fills the capillary tube,
and the rate of bubbles increases. The heating is continued until a rapid and continuous
stream of bubbles emerges from the capillary tube.[1]

o Measurement: The heat source is then removed. The liquid begins to cool, and the stream of
bubbles will slow down and eventually stop. The moment the liquid enters the capillary tube,
the temperature is recorded. This temperature is the boiling point of the liquid, as at this point
the vapor pressure inside the capillary equals the atmospheric pressure.[2]

o Pressure Correction: The atmospheric pressure is recorded at the time of the experiment, as
boiling points are pressure-dependent.

Density is a fundamental physical property defined as mass per unit volume. For liquids, it is
typically measured using a pycnometer or a digital density meter.

Methodology: Digital Density Meter (Based on ASTM D4052)

The use of a digital density meter based on the oscillating U-tube principle is a modern, rapid,
and precise method for determining the density of liquids.[3][5][6]

e Principle: A small volume of the liquid sample (approximately 0.7 to 1 mL) is introduced into
an oscillating U-shaped tube.[5][6] The change in the oscillation frequency of the tube
caused by the mass of the sample is measured. This change in frequency is directly related
to the density of the liquid.[4]

» Calibration: Before measurement, the instrument is calibrated using two standards of known
density, typically dry air and high-purity water.

o Sample Introduction: The p-tolyl octanoate sample is injected into the clean, dry U-tube
using a syringe. Care must be taken to avoid the introduction of air bubbles, as they will
significantly affect the results.[5] For opaque samples, equipment with automatic bubble
detection is recommended.[5]
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» Temperature Control: The measuring cell is thermostatically controlled to a specific
temperature (e.g., 20 °C or 25 °C) with high precision, as density is temperature-dependent.

[4]

o Measurement and Readout: The instrument automatically measures the oscillation period
and calculates the density based on the calibration data. The result is typically displayed in
g/cm3 (or g/mL).[6] The measurement is rapid, often taking less than a minute.

Mandatory Visualization

p-Tolyl octanoate can be synthesized via the Fischer-Speier esterification, a classic acid-
catalyzed reaction between a carboxylic acid (octanoic acid) and an alcohol (p-cresol).[8][9][10]
The following diagram illustrates the logical workflow of this synthesis process.
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Caption: Workflow for the synthesis of p-tolyl octanoate via Fischer-Speier esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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